Cas no 102936-05-0 ((S)-(-)-2-(PHENYLCARBAMOYLOXY)PROPIONIC ACID)

(S)-(-)-2-(PHENYLCARBAMOYLOXY)PROPIONIC ACID structure

102936-05-0 structure

Product Name:(S)-(-)-2-(PHENYLCARBAMOYLOXY)PROPIONIC ACID

CAS No:102936-05-0

Molecular Formula:C₁₀H₁₀NO₄-

Molecular Weight:208.1907

MDL:MFCD00063138

CID:91247

PubChem ID:736218

(S)-(-)-2-(PHENYLCARBAMOYLOXY)PROPIONIC ACID Properties

Names and Identifiers

- (S)-(-)-2-(PHENYLCARBAMOYLOXY)PROPIONIC ACID
- CARBAMALACTIC ACID
- BROWN'S REAGENT
- (S)-(-)-CARBAMALACTIC ACID
- (S)-PACOPA
- (S)-(-)-2-[(PHENYLAMINO)CARBONYLOXY]PROPIONIC ACID
- (S)-(-)-Brown'sReagent
- (S)-(?)-2-(Phenylcarbamoyloxy)propionic acid
- (2S)-2-(phenylcarbamoyloxy)propanoic acid
- (S)-(-)-2-(PHENYLCARBAMOYLOXY)PROPIONIC ACID 99%
- (S)-(-)-2-(Phenylcarbamoyloxy)propionic acid,98%
- (S)-(-)-2-[(Phenylamino)carbonyloxy]propionicacid,99%
- (s)-2-(phenylcarbamoyloxy)propionic acid
- 102936-05-0
- (S)-2-[(Phenylamino)carbonyloxy]propionic acid
- J-000841
- CS-0132395
- CHEMBL1087752
- AKOS015913392
- (S)-2-((Phenylcarbamoyl)oxy)propanoicacid
- Propanoicacid,2-[[(phenylamino)carbonyl]oxy]-,(2S)-
- MFCD00063138
- AS-75945
- SCHEMBL1032817
- (S)-(-)-2-(Phenylaminocarbonyloxy)propionic acid, (S)-(-)-Carbamalactic acid, (S)-PACOPA
- DTXSID70352967
- BP-12913
- (S)-2-((Phenylcarbamoyl)oxy)propanoic acid
- (S)-(-)-2-[(Phenylamino)carbonyloxy]propionic acid
- (S)-(-)-2-(Phenylcarbamoyloxy)propionic acid
- (2S)-2-[(PHENYLCARBAMOYL)OXY]PROPANOIC ACID
- +Expand
- MDL： MFCD00063138
- InChIKey： HYIHYWQSOXTJFS-ZETCQYMHSA-N
- Inchi： InChI=1S/C10H11NO4/c1-7(9(12)13)15-10(14)11-8-5-3-2-4-6-8/h2-7H,1H3,(H,11,14)(H,12,13)/t7-/m0/s1
- SMILES： C[C@H](OC(NC1=CC=CC=C1)=O)C(O)=O

Computed Properties

Exact Mass: 209.06900
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 5
Monoisotopic Mass: 208.060983
Heavy Atom Count: 15
Complexity: 230
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.1
Tautomer Count: 2
Surface Charge: -1
Topological Polar Surface Area: 78.5

Experimental Properties

LogP: 1.78120
PSA: 75.63000
Refractive Index: 1.5400 (estimate)
Boiling Point: 348.55°C (rough estimate)
Melting Point: 141 ºC
Flash Point: 150.2±23.2 °C
Solubility: Slightly soluble (2.5 g/l) (25 º C),
Color/Form: White crystalline powder
Solubility: Not determined
Density: 1.333±0.06 g/cm3 (20 ºC 760 Torr),

(S)-(-)-2-(PHENYLCARBAMOYLOXY)PROPIONIC ACID Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003CU2-100mg	(S)-2-((Phenylcarbamoyl)oxy)propanoic acid	102936-05-0	95%	100mg	$26.00
A2B Chem LLC	AB55802-100mg	(S)-2-((Phenylcarbamoyl)oxy)propanoic acid	102936-05-0	95%	100mg	$17.00
Aaron	AR003D2E-100mg	(S)-2-((Phenylcarbamoyl)oxy)propanoic acid	102936-05-0	95%	100mg	$6.00
abcr	AB174814-100mg	(S)-(-)-2-[(Phenylamino)carbonyloxy]propionic acid; .	102936-05-0		100mg	€109.60	2024-06-10
Alichem	A019110978-25g	(S)-2-((Phenylcarbamoyl)oxy)propanoic acid	102936-05-0	95%	25g	$436.70	2023-09-04
Ambeed	A702757-1g	(S)-2-((Phenylcarbamoyl)oxy)propanoic acid	102936-05-0	95%	1g	$12.0
Apollo Scientific	OR322077-1g	(S)-(-)-2-(Phenylcarbamoyloxy)propionic acid	102936-05-0		1g	£90.00	2024-07-20
Chemenu	CM195126-25g	(S)-2-((Phenylcarbamoyl)oxy)propanoic acid	102936-05-0	95%	25g	$371
eNovation Chemicals LLC	K54505-1kg	(S)-(-)-2-(PHENYLCARBAMOYLOXY)PROPIONICACID	102936-05-0	97%	1kg	$2206	2022-06-08
TRC	P399770-100mg	(S)-(-)-2-(Phenylcarbamoyloxy)propionic Acid	102936-05-0		100mg	$ 50.00	2022-06-03

(S)-(-)-2-(PHENYLCARBAMOYLOXY)PROPIONIC ACID Synthesis

(S)-(-)-2-(PHENYLCARBAMOYLOXY)PROPIONIC ACID Suppliers

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

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(CAS:102936-05-0)

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